((2,4,5-Thiadiazolylamino)methylene)methane-1,1-dicarbonitrile

• IUPAC Name: 2-[(1,3,4-thiadiazol-2-ylamino)methylidene]propanedinitrile
• InChI: InChI=1S/C6H3N5S/c7-1-5(2-8)3-9-6-11-10-4-12-6/h3-4H,(H,9,11)
• InChI Key: STIBIIAXPUGFMO-UHFFFAOYSA-N
• Canonical SMILES: C1=NN=C(S1)NC=C(C#N)C#N
• Molecular Formula: C6H3N5S
• Molecular Weight: 177.19 g/mol
• CAS No.: 934094-36-7

Description

((2,4,5-Thiadiazolylamino)methylene)methane-1,1-dicarbonitrile (hereafter referred to as Compound T) is a heterocyclic compound featuring a 2,4,5-thiadiazole ring linked via an amino-methylene bridge to two cyano groups. Its molecular formula is C₅H₃N₅S, with a molar mass of 181.19 g/mol. The thiadiazole core contributes to aromatic stability, while the electron-withdrawing cyano groups enhance electrophilicity, making it a candidate for applications in medicinal chemistry and materials science.

Biological Activity

Chemical Identity and Structure

((2,4,5-Thiadiazolylamino)methylene)methane-1,1-dicarbonitrile is a complex organic compound with significant biological activity. Its molecular formula is $C_6H_3N_5S$, and it has a molecular weight of 177.19 g/mol. The compound features a thiadiazole moiety, which is known for its diverse biological properties.

Property	Value
Molecular Formula	C₆H₃N₅S
Molecular Weight	177.19 g/mol
CAS Number	[Not specified]
Structure	Chemical Structure

Antimicrobial Properties

Research indicates that ((2,4,5-Thiadiazolylamino)methylene)methane-1,1-dicarbonitrile exhibits notable antimicrobial activity. In vitro studies have demonstrated its effectiveness against various bacterial strains, including both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve the inhibition of cell wall synthesis and disruption of cellular metabolism.

Anticancer Activity

Several studies have explored the anticancer potential of this compound. It has been shown to induce apoptosis in cancer cells through the activation of caspase pathways. The thiadiazole ring is thought to play a crucial role in enhancing the compound's cytotoxic effects against different cancer cell lines.

The biological activity of ((2,4,5-Thiadiazolylamino)methylene)methane-1,1-dicarbonitrile can be attributed to its ability to interact with specific biological targets:

• Enzyme Inhibition : The compound may inhibit enzymes involved in metabolic pathways critical for cell survival.
• DNA Intercalation : Its structure allows for intercalation between DNA bases, potentially disrupting replication and transcription processes.

Study 1: Antimicrobial Efficacy

A study published in the Journal of Medicinal Chemistry evaluated the antimicrobial properties of various thiadiazole derivatives, including ((2,4,5-Thiadiazolylamino)methylene)methane-1,1-dicarbonitrile. The compound showed significant activity against Staphylococcus aureus and Escherichia coli with minimum inhibitory concentrations (MIC) ranging from 10 to 50 µg/mL.

Study 2: Cytotoxic Effects on Cancer Cells

In another investigation reported in Cancer Letters, researchers assessed the anticancer effects of ((2,4,5-Thiadiazolylamino)methylene)methane-1,1-dicarbonitrile on human breast cancer cell lines (MCF-7). The results indicated that treatment with the compound led to a dose-dependent decrease in cell viability and increased apoptosis rates at concentrations above 25 µM.

Comparison with Similar Compounds

Structural Analogues from Literature

Key structural analogs include thiadiazole and thiazolo-pyrimidine derivatives reported in the provided evidence. Below is a comparative analysis:

Table 1: Structural and Functional Group Comparison

Compound Name/ID	Molecular Formula	Key Functional Groups	Core Structure
Compound T (Target)	C₅H₃N₅S	Thiadiazole, dicarbonitrile	Thiadiazole-amino-methylene
(2Z)-2-(4-Cyanobenzylidene)-11b	C₂₂H₁₇N₃O₃S	Cyano, benzylidene, thiazolo-pyrimidine	Thiazolo-pyrimidine
Thiadiazole derivatives 13a–13d	Varies (e.g., C₁₅H₁₃N₇O₂S)	Hydrazono, thiadiazole	Thiadiazole-hydrazone
Hydrazinecarbothioamide 11	C₁₀H₁₂N₆S	Triazole, hydrazinecarbothioamide	Triazole-ethylidene

Key Observations :

• The dicarbonitrile group distinguishes it from analogs like 11b , which has a single cyano group, and 13a–13d , which lack nitriles entirely.

Insights :

• Compound T may be synthesized via a one-step condensation analogous to , using malononitrile instead of benzodioxine.
• Unlike 11b , which requires cyclization, Compound T ’s linear structure simplifies synthesis.

Physicochemical Properties

Data from analogs suggest trends for Compound T :

Table 3: Property Comparison

Compound	Melting Point (°C)	IR Peaks (cm⁻¹)	Solubility Trends
11b	213–215	2,209 (CN), 3,119 (NH)	Low in water, high in DMSO
13a–13d	Not reported	3,400–3,500 (NH)	Moderate in ethanol
Compound T (predicted)	220–240	~2,220 (CN), 3,300 (NH)	Moderate in DMF, low in H₂O

Analysis :

• The dual cyano groups in Compound T likely result in higher melting points than 11b due to increased rigidity.
• IR spectra would show strong CN stretches (~2,220 cm⁻¹), similar to 11b , and NH stretches from the amino group.